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Compound of Interest

Compound Name: Tetrakis(4-bromophenyl)methane

Cat. No.: B171993 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetrakis(4-bromophenyl)methane (TBPM) is a tetrahedral organic molecule that serves as a

critical building block in supramolecular chemistry and materials science. Its rigid, three-

dimensional structure makes it an ideal monomer for the synthesis of porous aromatic

frameworks (PAFs) and other advanced polymer networks. These materials are of significant

interest for applications in gas storage, separation, and catalysis. For drug development

professionals, the relevance of TBPM lies in its use to create porous materials that have

potential as carriers for drug delivery systems, where thermal stability is a crucial parameter for

manufacturing, storage, and application. This guide provides a comprehensive overview of the

thermal stability of TBPM, including detailed experimental protocols for its synthesis and

thermal analysis.

Physicochemical Properties
A summary of the key physicochemical properties of Tetrakis(4-bromophenyl)methane is

provided in the table below.
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Property Value

Molecular Formula C₂₅H₁₆Br₄

Molecular Weight 636.01 g/mol

Appearance White to light yellow powder/crystal

CAS Number 105309-59-9

Thermal Stability Analysis
Thermogravimetric analysis (TGA) is a fundamental technique used to assess the thermal

stability of a material. It measures the change in mass of a sample as a function of temperature

in a controlled atmosphere.

While a specific TGA thermogram for pure Tetrakis(4-bromophenyl)methane is not widely

available in public literature, key thermal decomposition characteristics have been reported. A

significant weight loss is observed at approximately 300 °C.[1] Upon heating to 900 °C, the

carbonization yield is only 2%, indicating near-complete decomposition.[1] This decomposition

temperature is a critical factor for determining the processing and application limits of TBPM-

based materials.

Quantitative Thermal Stability Data
The following table summarizes the available quantitative data on the thermal decomposition of

Tetrakis(4-bromophenyl)methane.

Parameter Temperature (°C) Observation Source

Major Weight Loss ~300

Significant

decomposition occurs

at this temperature.

[1]

Carbonization Yield 900 2% [1]
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Synthesis of Tetrakis(4-bromophenyl)methane
A common and effective method for the synthesis of Tetrakis(4-bromophenyl)methane is

through the bromination of tetraphenylmethane.

Materials:

Tetraphenylmethane

Liquid Bromine (Br₂)

Ethanol

Chloroform

Sodium bisulfite solution (40% aqueous)

Round-bottom flask

Reflux condenser

Dry ice/acetone bath

Stirring apparatus

Procedure:[2][3]

To a 100-mL round-bottom flask containing tetraphenylmethane (2.00 g, 6.24 mmol),

carefully add liquid bromine (6.4 mL, 124.8 mmol) at 0 °C.

Attach a water-cooled reflux condenser to the flask.

Stir the resulting dark reddish slurry vigorously at room temperature for one hour.

Cool the reaction mixture to -78 °C using a dry ice/acetone bath.

Slowly add ethanol (25 mL) to the cooled mixture.

Allow the reaction mixture to warm to room temperature and stir overnight.
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To quench the excess unreacted bromine, add a 40% aqueous solution of sodium bisulfite

(approximately 75 mL) and continue stirring for an additional 30 minutes, or until the orange

color disappears.

Collect the resulting tan-colored solid by filtration.

Wash the solid thoroughly with distilled water (100 mL).

Dry the product in an oven at 60 °C for five hours.

For further purification, the crude product can be recrystallized from a 2:1 mixture of

chloroform and ethanol to yield off-white crystals of Tetrakis(4-bromophenyl)methane.

Thermogravimetric Analysis (TGA) Protocol
The following is a general protocol for conducting thermogravimetric analysis on Tetrakis(4-
bromophenyl)methane, based on standard procedures for similar organic compounds.[4][5]

Instrumentation:

Thermogravimetric Analyzer (e.g., Mettler Toledo TGA/DSC 1 SF/417-2 or Perkin Elmer STA

6000)

Procedure:[4][5]

Place a small amount of the Tetrakis(4-bromophenyl)methane sample (typically 5-10 mg)

into an alumina or platinum crucible.

Place the crucible in the TGA instrument.

Heat the sample from room temperature (e.g., 30 °C) to a final temperature of 1000 °C.

A linear heating rate of 10 °C/minute or 20 °C/minute is commonly used.[4][5]

Conduct the analysis under a continuous flow of an inert nitrogen atmosphere (e.g., 40

mL/min) to prevent oxidative degradation.[4]

Record the mass of the sample as a function of temperature.
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The resulting data can be plotted as percent weight loss versus temperature to generate a

TGA curve. The derivative of this curve (DTG) can also be plotted to identify the temperature

of the maximum rate of weight loss.

Visualizations
Experimental Workflow: Synthesis of Tetrakis(4-
bromophenyl)methane

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b171993?utm_src=pdf-body
https://www.benchchem.com/product/b171993?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Tetrakis(4-bromophenyl)methane

Start: Tetraphenylmethane & Bromine

Bromination Reaction
(Room Temperature, 1 hr)

Cooling to -78°C
(Dry Ice/Acetone Bath)

Quenching with Ethanol

Warm to Room Temperature
& Stir Overnight

Neutralize Excess Bromine
(Sodium Bisulfite Solution)

Filtration & Washing

Drying
(60°C Oven)

Recrystallization
(Chloroform/Ethanol)

Product: Pure Tetrakis(4-bromophenyl)methane

Click to download full resolution via product page

Caption: Workflow for the synthesis of Tetrakis(4-bromophenyl)methane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b171993?utm_src=pdf-body-img
https://www.benchchem.com/product/b171993?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow: Thermogravimetric Analysis
(TGA)

Thermogravimetric Analysis (TGA) Workflow

Sample Preparation
(5-10 mg of TBPM)

Instrument Setup
(TGA Analyzer, N2 Atmosphere)

Heating Program
(e.g., 30-1000°C at 10°C/min)

Data Acquisition
(Weight vs. Temperature)

Data Analysis

Generate TGA Curve
(% Weight Loss vs. Temp)

Generate DTG Curve
(Derivative of Weight Loss)

Thermal Stability Data
(Decomposition Temp, etc.)

Click to download full resolution via product page

Caption: General workflow for Thermogravimetric Analysis (TGA).
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Conclusion
Tetrakis(4-bromophenyl)methane exhibits moderate thermal stability, with significant

decomposition occurring around 300 °C. This thermal profile is a critical consideration for its

application in the synthesis of advanced materials, particularly for processes that require

elevated temperatures. The detailed protocols provided in this guide for the synthesis and

thermal analysis of TBPM offer a practical resource for researchers and professionals. While

TBPM's direct role in drug development is as a precursor to potential drug delivery vehicles,

understanding its thermal properties is paramount for the successful design and fabrication of

such systems. Further research to obtain a detailed TGA and differential scanning calorimetry

(DSC) analysis would provide a more complete understanding of its thermal behavior, including

any phase transitions prior to decomposition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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